Cas no 15463-89-5 (5-Methyl-2-naphthoic acid)

• Product Name: 5-Methyl-2-naphthoic acid
• CAS No: 15463-89-5
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 4935354
• PubChem ID: 14960647
• Update Time: 2025-06-07

5-Methyl-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylnaphthalene-2-carboxylic acid
• 5-methyl-2-naphthoic acid
• 1-Methylnaphthalene-6-carboxylic acid
• 5-Methyl-2-naphthoic acid

• Inchi： 1S/C12H10O2/c1-8-3-2-4-9-7-10(12(13)14)5-6-11(8)9/h2-7H,1H3,(H,13,14)
• InChI Key： VEFBBGPZCXZWJG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C)C=CC=C2C=1)=O

Computed Properties

• Exact Mass: 186.068079557g/mol
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 5-Methyl-2-naphthoic acid

5-Methyl-2-naphthoic Acid (CAS No. 15463-89-5): An Overview of Its Properties, Applications, and Recent Research

5-Methyl-2-naphthoic acid (CAS No. 15463-89-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of naphthoic acids and is characterized by its unique molecular structure, which includes a naphthalene ring substituted with a methyl group and a carboxylic acid functional group. The combination of these structural features endows 5-Methyl-2-naphthoic acid with a range of chemical and biological properties that make it an important molecule in various applications.

The molecular formula of 5-Methyl-2-naphthoic acid is C₁₁H₁₀O₂, and its molecular weight is approximately 174.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its use in various chemical reactions and biological assays.

In terms of chemical reactivity, 5-Methyl-2-naphthoic acid exhibits typical behavior for carboxylic acids. It can undergo esterification reactions to form esters, which are useful intermediates in the synthesis of more complex molecules. Additionally, the carboxylic acid group can participate in condensation reactions, such as the formation of amides or anhydrides. The presence of the methyl group on the naphthalene ring can influence the reactivity and stability of the molecule, making it a valuable starting material for synthetic chemistry.

The biological activity of 5-Methyl-2-naphthoic acid has been the subject of several studies. One area of interest is its potential as an anti-inflammatory agent. Research has shown that certain naphthoic acids, including derivatives with substitutions similar to those found in 5-Methyl-2-naphthoic acid, exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators. This makes them promising candidates for the development of new therapeutic agents for inflammatory diseases.

In addition to its anti-inflammatory properties, 5-Methyl-2-naphthoic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that some naphthoic acids can induce apoptosis (programmed cell death) in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. While more research is needed to fully understand the mechanisms underlying these effects, the preliminary findings suggest that 5-Methyl-2-naphthoic acid could be a valuable lead compound for further drug development.

The pharmacokinetic properties of 5-Methyl-2-naphthoic acid are also an important area of study. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for its potential use as a therapeutic agent. Recent research has focused on optimizing the bioavailability and stability of naphthoic acids to enhance their therapeutic efficacy while minimizing side effects.

In the context of drug discovery and development, 5-Methyl-2-naphthoic acid serves as a valuable scaffold for the design and synthesis of novel compounds with improved pharmacological profiles. Computational methods such as molecular docking and virtual screening have been employed to identify potential derivatives with enhanced biological activity. These approaches have led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

Beyond its applications in pharmaceutical research, 5-Methyl-2-naphthoic acid has found use in other areas such as materials science and environmental chemistry. For example, it can be used as a building block for the synthesis of functional materials with unique optical or electronic properties. In environmental chemistry, naphthoic acids have been studied for their role in natural product degradation processes and their potential as biomarkers for environmental monitoring.

The safety profile of 5-Methyl-2-naphthoic acid is another critical aspect that has been extensively investigated. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations but may exhibit toxicity at higher doses. Therefore, appropriate handling and safety precautions are necessary when working with this compound in laboratory settings or industrial applications.

In conclusion, 5-Methyl-2-naphthoic acid (CAS No. 15463-89-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers it with valuable chemical and biological properties that make it an important molecule for both fundamental research and practical applications. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, highlighting its significance in various scientific fields.